N-benzyl-3-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]amino}benzamide

• IUPAC Name: N-benzyl-3-[(1-ethyl-3-methylpyrazol-4-yl)sulfonylamino]benzamide
• InChI: InChI=1S/C20H22N4O3S/c1-3-24-14-19(15(2)22-24)28(26,27)23-18-11-7-10-17(12-18)20(25)21-13-16-8-5-4-6-9-16/h4-12,14,23H,3,13H2,1-2H3,(H,21,25)
• InChI Key: OSADYWOVOAARJC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)S(=O)(=O)NC2=CC=CC(=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol

Description

N-benzyl-3-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]amino}benzamide is a chemical compound that has gained attention in the scientific community due to its potential in various research fields. This compound is a sulfonylurea derivative that has shown promising results in the study of various biological processes.

Mechanism of Action

The mechanism of action of N-benzyl-3-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]amino}benzamide involves the activation of ATP-sensitive potassium (KATP) channels. KATP channels are present in various tissues, including pancreatic beta cells, cardiac myocytes, and smooth muscle cells. Activation of these channels leads to hyperpolarization of the cell membrane, which results in a decrease in calcium influx and subsequent inhibition of insulin secretion. In cancer cells, this compound induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR pathway.
Biochemical and Physiological Effects:
N-benzyl-3-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]amino}benzamide has been shown to have various biochemical and physiological effects. In pancreatic beta cells, it increases insulin secretion by activating KATP channels. In cancer cells, it induces apoptosis and inhibits angiogenesis. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-3-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]amino}benzamide in lab experiments is its potency and specificity. It has been shown to have a high affinity for KATP channels and to selectively activate them. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-benzyl-3-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]amino}benzamide. One direction is the study of its potential in the treatment of diabetes. Further research is needed to determine the optimal dosage and administration route for this compound. Another direction is the study of its potential in the treatment of cancer. It may be useful in combination with other chemotherapeutic agents to enhance their efficacy. Additionally, the potential use of this compound in the treatment of other diseases, such as cardiovascular disease and neurodegenerative diseases, should be explored.

Scientific Research Applications

N-benzyl-3-{[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]amino}benzamide has been extensively studied for its potential in various research fields. One of the main applications of this compound is in the study of diabetes. It has been shown to act as a potent activator of ATP-sensitive potassium (KATP) channels, which play a crucial role in insulin secretion. This compound has also been studied for its potential in the treatment of cancer. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.